4-Chloro-1,3-thiazole-2-carboxylic acid
Overview
Description
4-Chloro-1,3-thiazole-2-carboxylic acid is a heterocyclic compound that belongs to the class of organic compounds known as thiazolecarboxylic acids and derivatives . These are heterocyclic compounds containing a thiazole ring which bears a carboxylic acid group (or a derivative thereof) .
Molecular Structure Analysis
Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
Synthesis and Biological Activities
4-Chloro-1,3-thiazole-2-carboxylic acid derivatives demonstrate significant biological activities. A study by Fengyun et al. (2015) explored the synthesis of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives, which exhibited good fungicidal and antivirus activities. This study highlights the potential of these compounds in controlling fungi and viruses (Fengyun et al., 2015).
Anti-corrosion Applications
The thiazole hydrazones derived from 4-Chloro-1,3-thiazole-2-carboxylic acid show promising applications in preventing mild steel corrosion. Chaitra et al. (2016) found that these compounds acted as effective mixed-type inhibitors in acid media, supporting their potential use in industrial applications (Chaitra et al., 2016).
Potential as Adenosine Receptor Ligands
Compounds derived from 4-Chloro-1,3-thiazole-2-carboxylic acid have been identified as potential ligands for adenosine receptors. A study by Cagide et al. (2015) synthesized new 4-oxo-N-(substituted-thiazol-2-yl)-4H-chromene-2-carboxamides, providing valuable information for understanding ligand-receptor binding (Cagide et al., 2015).
Synthesis of Novel Compounds
The synthesis of novel compounds using 4-Chloro-1,3-thiazole-2-carboxylic acid is a key area of research. Martens et al. (1991) successfully prepared 4-Thiazolidineacetic acids, highlighting the versatility of this acid in synthesizing pharmacologically interesting compounds (Martens et al., 1991).
Application in Cephalosporins
Nishide et al. (1988) explored the application of derivatives of 4-Chloro-1,3-thiazole-2-carboxylic acid in cephalosporins, demonstrating its potential in the synthesis of antibacterial compounds (Nishide et al., 1988).
properties
IUPAC Name |
4-chloro-1,3-thiazole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClNO2S/c5-2-1-9-3(6-2)4(7)8/h1H,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOZVLMGZCYCCGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-1,3-thiazole-2-carboxylic acid | |
CAS RN |
1211521-70-8 | |
Record name | 4-chloro-1,3-thiazole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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